Cas no 71701-93-4 (2,5-Dichloro-3-(difluoromethyl)pyridine)

• Product Name: 2,5-Dichloro-3-(difluoromethyl)pyridine
• CAS No: 71701-93-4
• MF: C₆H₃Cl₂F₂N
• MW: 197.997526407242
• MDL: MFCD18384828
• CID: 548402
• PubChem ID: 23053222
• Update Time: 2025-10-20

2,5-Dichloro-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-3-(difluoromethyl)pyridine
• Pyridine,2,5-dichloro-3-(difluoromethyl)-
• 2,5-DICHLORO-3-(DIFLUOROMETHYL)-PYRIDINE
• A866387
• SCHEMBL10387554
• GDFCUTHAIBYLSX-UHFFFAOYSA-N
• PS-8250
• FT-0682710
• AKOS005259171
• 71701-93-4
• MFCD18384828
• CS-0455190
• DTXSID20630080
• SB85454
• STL555277
• DB-329640
• BBL101481
• Pyridine, 2,5-dichloro-3-(difluoromethyl)- (9CI)

• MDL： MFCD18384828
• Inchi： 1S/C6H3Cl2F2N/c7-3-1-4(6(9)10)5(8)11-2-3/h1-2,6H
• InChI Key： GDFCUTHAIBYLSX-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=CC(=CN=1)Cl

Computed Properties

• Exact Mass: 196.96100
• Monoisotopic Mass: 196.9610608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.516 g/mL at 25 °C
• Boiling Point: 69℃/7mm
• Refractive Index: n20/D1.514
• PSA: 12.89000
• LogP: 3.32600

2,5-Dichloro-3-(difluoromethyl)pyridine Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,5-Dichloro-3-(difluoromethyl)pyridine

Introduction to 2,5-Dichloro-3-(difluoromethyl)pyridine (CAS No. 71701-93-4)

2,5-Dichloro-3-(difluoromethyl)pyridine, with the chemical formula C₆H₂Cl₂F₂N, is a significant intermediate in modern pharmaceutical and agrochemical synthesis. This compound, identified by its CAS number 71701-93-4, has garnered considerable attention due to its versatile reactivity and utility in the development of novel active ingredients. The presence of both chlorine and fluorine substituents on a pyridine backbone enhances its chemical properties, making it a valuable building block for various synthetic pathways.

The structural features of 2,5-Dichloro-3-(difluoromethyl)pyridine contribute to its broad applicability. The chlorine atoms at the 2- and 5-positions introduce electrophilic centers, facilitating nucleophilic substitution reactions, while the difluoromethyl group at the 3-position enhances metabolic stability and lipophilicity. These characteristics are particularly advantageous in drug design, where optimizing pharmacokinetic profiles is crucial.

In recent years, 2,5-Dichloro-3-(difluoromethyl)pyridine has been widely employed in the synthesis of bioactive molecules. For instance, it serves as a key precursor in the development of kinase inhibitors, which are pivotal in targeted cancer therapies. The pyridine core is a common motif in many drugs due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. Researchers have leveraged these properties to design molecules with enhanced binding affinity and selectivity.

One notable application of 2,5-Dichloro-3-(difluoromethyl)pyridine is in the synthesis of agrochemicals. The compound’s structural motifs are found in several herbicides and fungicides that exhibit high efficacy against pests while maintaining environmental safety. The incorporation of fluorine atoms often improves the durability of these compounds under field conditions, reducing degradation rates and extending their useful lifespan.

The pharmaceutical industry has also explored derivatives of 2,5-Dichloro-3-(difluoromethyl)pyridine for treating infectious diseases. Recent studies highlight its role in developing antiviral agents, where modifications at the pyridine ring can fine-tune antiviral activity. The compound’s ability to undergo further functionalization allows chemists to tailor its properties for specific therapeutic needs.

The synthesis of 2,5-Dichloro-3-(difluoromethyl)pyridine typically involves multi-step organic reactions, starting from commercially available pyridine derivatives. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that pharmaceutical-grade material is obtained for further applications. These methods often incorporate green chemistry principles to minimize waste and energy consumption.

In conclusion, 2,5-Dichloro-3-(difluoromethyl)pyridine (CAS No. 71701-93-4) is a versatile intermediate with significant implications in drug discovery and agricultural science. Its unique structural features enable diverse applications across multiple industries, underscoring its importance as a chemical building block. As research continues to uncover new synthetic possibilities and therapeutic uses, this compound is poised to remain a cornerstone of modern chemical innovation.